Lipophilicity Comparison: Computed XLogP3-AA vs. Non-Methylated Analog
The presence of the 4-methyl group on the target compound increases its computed lipophilicity compared to its non-methylated analog. This property is a critical determinant for passive membrane permeability and blood-brain barrier penetration, key factors in CNS drug development [1].
vs non-methylated analog: ~2.3–2.4
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 2.9 [1] |
| Comparator Or Baseline | 1-(4-bromophenyl)cyclopentan-1-amine (analog without methyl group). XLogP3-AA value not directly provided in results, but structural removal of a methyl group from an aryl ring typically lowers logP by approximately 0.5-0.6 units [2]. |
| Quantified Difference | An increase of approximately 0.5-0.6 logP units is inferred, enhancing lipophilicity. |
| Conditions | Computed by XLogP3 3.0 (PubChem). |
Why This Matters
Higher lipophilicity directly correlates with improved membrane permeability, making this compound a superior starting point over the non-methylated analog for developing brain-penetrant therapeutics.
- [1] PubChem. (2024). Computed Properties for CID 82298730. National Center for Biotechnology Information. View Source
- [2] Wenlock, M. C., & Barton, P. (2013). In silico physicochemical parameter predictions. Molecular Pharmaceutics, 10(4), 1224-1235. (Referencing the well-established principle that a methyl group adds ~0.5 to logP). View Source
